Cas no 86457-71-8 ((2R)-2-(naphthalen-2-yl)oxirane)

• Product Name: (2R)-2-(naphthalen-2-yl)oxirane
• CAS No: 86457-71-8
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• CID: 661654
• PubChem ID: 10877557
• Update Time: 2026-04-29

(2R)-2-(naphthalen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-naphthalenyl-, (R)-
• (2R)-2-(naphthalen-2-yl)oxirane

Additional information on (2R)-2-(naphthalen-2-yl)oxirane

(2R)-2-(Naphthalen-2-yl)Oxirane: A Comprehensive Overview

The compound (2R)-2-(naphthalen-2-yl)oxirane, also known by its CAS number 86457-71-8, is a fascinating molecule with significant applications in various fields of chemistry. This compound belongs to the class of oxiranes, which are three-membered cyclic ethers. The presence of the naphthalene group at the 2-position of the oxirane ring introduces unique electronic and steric properties, making it a valuable compound in both academic research and industrial applications.

Oxiranes, or epoxides, are well-known for their reactivity in nucleophilic ring-opening reactions. The naphthalen-2-yl substituent in this compound enhances its stability and reactivity, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as a precursor for the synthesis of complex molecules, including pharmaceuticals and advanced materials.

The synthesis of (2R)-2-(naphthalen-2-yl)oxirane typically involves the oxidation of an appropriate diene using an oxidizing agent such as mCPBA (meta-chloroperbenzoic acid). This reaction is highly stereospecific, allowing for the formation of the desired enantiomer with high enantiomeric excess. The stereochemistry at the 2-position is crucial for determining the compound's properties and reactivity.

In terms of applications, this compound has found significant use in the field of polymer chemistry. The oxirane ring can undergo polymerization under specific conditions, leading to the formation of high-performance polymers with excellent mechanical and thermal properties. These polymers are being explored for use in aerospace applications due to their lightweight and durability.

Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound. Researchers have developed novel catalysts that enable the selective synthesis of enantiopure derivatives, which are highly sought after in drug discovery and development. For instance, derivatives of (2R)-2-(naphthalen-2-yl)oxirane have been investigated as potential candidates for treating neurodegenerative diseases due to their ability to modulate specific cellular pathways.

The electronic properties of this compound make it an attractive candidate for use in organic electronics. The naphthalene moiety contributes to its conjugation, enhancing its ability to conduct electricity. This property has led to its exploration as a component in organic light-emitting diodes (OLEDs) and other electronic devices.

In conclusion, (2R)-2-(naphthalen-2-yl)oxirane is a multifaceted compound with a wide range of applications across various disciplines. Its unique structure and reactivity continue to inspire innovative research, driving advancements in materials science, pharmaceuticals, and electronics. As new synthetic methods and applications emerge, this compound is poised to play an even more significant role in shaping future technologies.